Cas no 2411312-85-9 (8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline)

• Product Name: 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline
• CAS No: 2411312-85-9
• MF: C₁₆H₁₇ClN₂O
• MW: 288.771982908249
• CID: 5356211
• Update Time: 2025-11-01

8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline
• Z3991661534

• Inchi： 1S/C16H17ClN2O/c17-15-6-1-3-11-7-14(8-18-16(11)15)20-10-13-9-19(13)12-4-2-5-12/h1,3,6-8,12-13H,2,4-5,9-10H2
• InChI Key： OVWSCVWEYVTWCR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=CC(=C2)OCC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 3.6
• Topological Polar Surface Area: 25.1

Additional information on 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline

Professional Introduction to 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline (CAS No. 2411312-85-9)

8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline, a compound with the CAS number 2411312-85-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro substituent and an aziridinyl moiety, make it a versatile scaffold for further chemical modifications and biological evaluations.

The quinoline core is a well-known pharmacophore that has been extensively studied for its biological activity. Quinoline derivatives have shown promise in various therapeutic areas, including antimalarial, antibacterial, and anticancer treatments. The introduction of a methoxy group at the 3-position and a unique cyclobutylaziridin-2-yl substituent at the 3-position adds complexity to the molecule, which can influence its pharmacokinetic properties and biological interactions. This structural design allows for fine-tuning of the compound's activity by modifying specific functional groups or introducing additional substituents.

In recent years, there has been a growing interest in the development of novel quinoline derivatives as potential therapeutic agents. The compound 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline has been investigated for its potential role in inhibiting specific enzymatic targets that are involved in disease pathways. For instance, studies have suggested that quinoline derivatives can interact with enzymes such as topoisomerases and kinases, which are critical for cellular processes and often become dysregulated in diseases like cancer.

The presence of the cyclobutylaziridin-2-yl group is particularly noteworthy as it can serve as a handle for further derivatization through aziridine ring-opening reactions. This chemical property allows researchers to introduce various functional groups at specific positions on the quinoline scaffold, thereby tailoring the compound's biological activity. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they exhibit high efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of quinoline derivatives. These tools have been instrumental in identifying promising candidates like 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline for further experimental validation. By leveraging these computational methods, researchers can accelerate the drug discovery process and reduce the time and cost associated with traditional high-throughput screening approaches.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the chloro group at the 8-position of the quinoline core, followed by methylation at the 3-position and subsequent functionalization with the cyclobutylaziridinyl moiety. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

Evaluation of the biological activity of 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits inhibitory activity against several target enzymes, suggesting its potential as a lead compound for further development. Additionally, preliminary toxicity studies have shown that the molecule is well-tolerated at relevant doses, indicating a favorable safety profile.

The versatility of this compound makes it an attractive candidate for drug development pipelines aimed at treating various diseases. Its unique structural features provide multiple opportunities for optimization, allowing researchers to fine-tune its properties for specific therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline will play an increasingly important role in developing novel treatments.

In conclusion, 8-Chloro-3-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline (CAS No. 2411312-85-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing new therapeutic agents targeting various diseases. With ongoing research and advancements in synthetic chemistry and computational biology, this compound is poised to make meaningful contributions to future medical treatments.